Cas no 957062-90-7 ((2-Bromo-6-chloro-3-methoxyphenyl)boronic acid)

• Product Name: (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid
• CAS No: 957062-90-7
• MF: C₇H₇BBrClO₃
• MW: 265.296680688858
• MDL: MFCD09878341
• CID: 796962
• PubChem ID: 44119589
• Update Time: 2025-11-05

(2-Bromo-6-chloro-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid
• 2-Bromo-3-methoxy-6-chlorophenylboronic acid
• 2-Bromo-6-chloro-3-methoxyphenylboronic acid
• Boronic acid,B-(2-bromo-6-chloro-3-methoxyphenyl)-
• 2-Bromo-6-chloro-3-methoxybenzeneboronic acid
• (2-bromo-6-chloro-3-methoxy-phenyl)boronic acid
• SBB071182
• OR59359
• FCH1394733
• BC001284
• AX8196761
• AB0043280
• Z1185
• ST24026123
• B-(2-Bromo-6-chloro-3-methoxyphenyl)boronic acid (ACI)
• 957062-90-7
• MFCD09878341
• J-508435
• (2-Bromo-6-chloro-3-methoxyphenyl)boronicacid
• DS-14944
• DB-027874
• CS-0038630
• W16741
• AKOS015834834
• DTXSID00657311

• MDL： MFCD09878341
• Inchi： 1S/C7H7BBrClO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3,11-12H,1H3
• InChI Key： PEEJEHWBRGQIAD-UHFFFAOYSA-N
• SMILES： ClC1C(B(O)O)=C(Br)C(OC)=CC=1

Computed Properties

• Exact Mass: 263.93600
• Monoisotopic Mass: 263.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.69000
• LogP: 0.79090

(2-Bromo-6-chloro-3-methoxyphenyl)boronic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid

Introduction to (2-Bromo-6-chloro-3-methoxyphenyl)boronic Acid (CAS No. 957062-90-7)

The compound (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid, identified by the CAS number 957062-90-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various research domains. The molecule consists of a phenyl ring substituted with bromine, chlorine, and methoxy groups, along with a boronic acid functional group, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of boronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which has revolutionized the synthesis of complex organic molecules. The presence of multiple halogen substituents in this compound enhances its reactivity and selectivity in such reactions, making it a valuable precursor for constructing biaryl structures and other advanced materials.

The synthesis of (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid involves multi-step organic reactions, often starting from aromatic precursors and incorporating the boronic acid group through nucleophilic aromatic substitution or other specialized techniques. The methoxy group at position 3 plays a crucial role in stabilizing the intermediate species during these reactions, ensuring high yields and purity of the final product.

In terms of applications, this compound has been extensively used in drug discovery programs targeting various therapeutic areas. The bromine and chlorine substituents contribute to its pharmacokinetic properties, while the boronic acid group facilitates its integration into larger molecular frameworks through cross-coupling methodologies. Recent research has also explored its potential in the development of advanced materials, such as organic semiconductors and sensors, where its electronic properties are highly advantageous.

The structural versatility of (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid makes it an ideal candidate for exploring new chemical space in medicinal chemistry. Its ability to undergo multiple transformations without compromising stability has made it a favorite among researchers working on complex molecule synthesis.

In conclusion, (2-Bromo-6-chloro-3-methoxyphenyl)boronic acid (CAS No. 957062-90-7) stands out as a critical intermediate in modern organic synthesis. Its unique combination of functional groups and reactivity positions it at the forefront of both academic research and industrial applications, ensuring continued interest and innovation in its utilization across diverse fields.